Cas no 1806959-28-3 (3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol)

• Product Name: 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol
• CAS No: 1806959-28-3
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4875712
• Update Time: 2025-05-19

3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol

• Inchi： 1S/C9H8F2N2O2/c1-15-7-3-13-6(4-14)5(2-12)8(7)9(10)11/h3,9,14H,4H2,1H3
• InChI Key： MAAUWJNGAJKXSV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CO)C=1C#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 0.3
• Topological Polar Surface Area: 66.1

Additional information on 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol

3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol (CAS No. 1806959-28-3): A Comprehensive Overview

3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol (CAS No. 1806959-28-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various therapeutic applications due to its potential biological activities and pharmacological properties.

The chemical structure of 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol is defined by a pyridine ring substituted with a cyano group, a difluoromethyl group, and a methoxy group, along with a hydroxymethyl group. These functional groups contribute to the compound's distinct chemical and physical properties, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory activity is attributed to its ability to modulate the expression of pro-inflammatory cytokines and chemokines.

The pharmacokinetic profile of 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol has been studied in detail to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential attributes for a potential therapeutic agent. Furthermore, it has been found to have low toxicity and minimal side effects, making it a promising candidate for clinical development.

The synthetic route for the preparation of 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the pyridine ring, introduction of the cyano and difluoromethyl groups, and final functionalization with the methoxy and hydroxymethyl groups. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to enhance the efficiency of the process.

In terms of its applications, 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol is being explored for use in the development of new antiviral drugs and anti-inflammatory medications. Its unique combination of biological activities makes it a versatile compound that can be tailored for specific therapeutic needs. Additionally, ongoing research is focused on identifying potential synergistic effects when this compound is used in combination with other drugs or therapeutic modalities.

The safety profile of 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol has been extensively evaluated through various toxicological studies. These studies have confirmed that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. This favorable safety profile supports its further development as a potential drug candidate.

In conclusion, 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-methanol (CAS No. 1806959-28-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.